Cas no 2306271-22-5 (2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid
• CAS No: 2306271-22-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5107629
• Update Time: 2026-03-03

2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.5]nonane-9-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-9-7-14(8-9)10(11(16)17)5-4-6-19-14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： KQTLDINSBOOCNU-UHFFFAOYSA-N
• SMILES： C1C2(C(C(O)=O)CCCO2)CC1NC(OC(C)(C)C)=O

Additional information on 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid

2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid (CAS No. 2306271-22-5): A Comprehensive Overview

2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid (CAS No. 2306271-22-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique spirocyclic structure and functional groups, offers a versatile platform for the development of novel therapeutic agents and advanced materials.

The tert-butoxycarbonyl (Boc) group in the compound plays a crucial role in protecting the amino functionality during synthetic transformations. This protection strategy is widely used in organic synthesis to prevent unwanted side reactions and ensure the selective modification of specific functional groups. The 5-oxaspiro[3.5]nonane core, on the other hand, provides a rigid and conformationally constrained scaffold, which can influence the compound's biological activity and physicochemical properties.

Recent studies have highlighted the potential of 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid in drug discovery and development. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The spirocyclic structure is believed to enhance the compound's ability to interact with target proteins, leading to improved efficacy and reduced off-target effects.

In addition to its pharmaceutical applications, 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid has shown promise in the development of advanced materials. The rigid spirocyclic core can be incorporated into polymers and other materials to improve their mechanical properties, thermal stability, and chemical resistance. This makes it an attractive candidate for applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid typically involves a multi-step process that includes the formation of the spirocyclic core and the introduction of the Boc-protected amino group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

One notable synthetic approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic framework. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to form the key carbon-carbon bonds in the spirocyclic core. These methods not only improve the overall yield but also reduce the environmental impact by minimizing waste generation.

The physicochemical properties of 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's structure and behavior in different environments.

In terms of biological evaluation, 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid has been tested against a range of cell lines and enzymes to assess its potential therapeutic effects. Preliminary results indicate that it exhibits selective activity against certain cancer cell lines while showing minimal toxicity towards normal cells. This selective activity is attributed to its unique structural features, which allow it to bind specifically to target proteins without affecting other cellular processes.

Furthermore, ongoing research is focused on optimizing the structure of 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid to enhance its pharmacological properties. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) are being employed to identify derivatives with improved potency, selectivity, and pharmacokinetic profiles.

In conclusion, 2-(tert-butoxycarbonylamino)-5-oxaspiro[3.5]nonane-9-carboxylic acid (CAS No. 2306271-22-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activity deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.